Cas no 1270329-56-0 (2-(3,4-dimethylphenyl)azetidine)

• Product Name: 2-(3,4-dimethylphenyl)azetidine
• CAS No: 1270329-56-0
• MF: C₁₁H₁₅N
• MW: 161.243502855301
• CID: 6134817
• PubChem ID: 55282214
• Update Time: 2025-06-15

2-(3,4-dimethylphenyl)azetidine Chemical and Physical Properties

Names and Identifiers

• 2-(3,4-dimethylphenyl)azetidine
• Azetidine, 2-(3,4-dimethylphenyl)-
• EN300-1247701
• CS-0281573
• 1270329-56-0
• AKOS006342882

• Inchi： 1S/C11H15N/c1-8-3-4-10(7-9(8)2)11-5-6-12-11/h3-4,7,11-12H,5-6H2,1-2H3
• InChI Key： JKIXOZVICQAJNS-UHFFFAOYSA-N
• SMILES： N1CCC1C1=CC=C(C)C(C)=C1

Computed Properties

• Exact Mass: 161.120449483g/mol
• Monoisotopic Mass: 161.120449483g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 12Ų

Experimental Properties

• Density: 0.984±0.06 g/cm3(Predicted)
• Boiling Point: 262.7±19.0 °C(Predicted)
• pka: 10.72±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azetidines Phenylazetidines

Additional information on 2-(3,4-dimethylphenyl)azetidine

Comprehensive Overview of 2-(3,4-dimethylphenyl)azetidine (CAS No. 1270329-56-0): Properties, Applications, and Research Insights

The compound 2-(3,4-dimethylphenyl)azetidine (CAS No. 1270329-56-0) is a specialized organic molecule featuring an azetidine ring linked to a 3,4-dimethylphenyl group. This structure has garnered significant attention in pharmaceutical and material science research due to its unique chemical properties. The azetidine moiety, a four-membered nitrogen-containing heterocycle, is increasingly studied for its role in drug design, particularly in modulating bioavailability and metabolic stability. Researchers are actively exploring derivatives like 2-(3,4-dimethylphenyl)azetidine for potential applications in central nervous system (CNS) therapeutics and enzyme inhibition.

Recent trends highlight growing interest in small-molecule modulators targeting G-protein-coupled receptors (GPCRs), where 2-(3,4-dimethylphenyl)azetidine derivatives show promise. Computational studies suggest its scaffold could enhance ligand-receptor binding affinity, a hot topic in AI-driven drug discovery. Notably, the 3,4-dimethylphenyl group may contribute to lipophilicity adjustments, a critical factor in blood-brain barrier (BBB) penetration—a frequent search query among neuroscientists.

Synthetic methodologies for CAS 1270329-56-0 often involve ring-closing strategies or palladium-catalyzed cross-coupling, aligning with the industry’s shift toward green chemistry. Analytical characterization typically employs LC-MS and NMR spectroscopy, techniques frequently searched by synthetic chemists. The compound’s stability under physiological conditions makes it a candidate for prodrug development, another trending research area.

Beyond pharmaceuticals, 2-(3,4-dimethylphenyl)azetidine has potential in advanced material science. Its rigid structure could serve as a building block for liquid crystals or polymeric catalysts, topics gaining traction in nanotechnology forums. Environmental studies also explore its biodegradation pathways, addressing concerns about sustainable chemical design.

In summary, 1270329-56-0 represents a versatile scaffold bridging medicinal chemistry and material innovation. Its dual applicability in drug discovery and functional materials positions it as a compound of enduring scientific interest, reflecting broader shifts toward multidisciplinary chemical research.